BCN-peg6-OH
Overview
Description
BCN-peg6-OH is a clearing cycloalkyne for click reaction with Azido-Warfarin WN3 or other Azido-containing drugs.
Scientific Research Applications
Catalyst-Free Synthesis of Crumpled Boron and Nitrogen Co-Doped Graphite Layers
- BCN nanosheets, synthesized using polyethylene glycol (PEG) as a precursor, demonstrate a unique bond structure tunable for specific applications, especially in oxygen reduction reactions (Jin et al., 2014).
On-Demand Photo-Oxidation Responsive Cytosolic Delivery and Off-On Cytotoxicity
- Bicontinuous nanospheres (BCNs) assembled from poly(ethylene glycol)-block-poly(propylene sulfide) show potential in drug delivery, with the ability to transition morphologically for controlled release (Bobbala et al., 2020).
Biomedical and Drug Delivery Applications
- BCN formulations allow for dual loading and delivery of molecular payloads, indicating significant promise for medical applications such as targeted drug delivery (Allen et al., 2018).
Nanopatterned Poly(ethylene glycol) Brushes for Arrays of Au Nanoparticles
- Nanopatterned PEG brushes derived from BCN show potential in the generation of high-quality chemical patterns with nanoscale feature sizes, useful in nanofabrication and sensor technologies (Onses, 2015).
Anti-Fouling Coatings from Reactive Supramolecular Additives
- BCN-functionalized PEG polymers have been used to introduce anti-fouling coatings on material surfaces, which is crucial for biomedical device manufacturing (Goor et al., 2017).
Bioadhesive and Controlled Adhesion for Biomedical Applications
- BCN-PEG formulations demonstrate significant potential in biomedical applications, particularly in bioadhesive materials that offer controlled adhesion strengths (Pramudya et al., 2018).
Triplex-Forming Oligonucleotide Targeted to Oncogenes
- BCN-PEG conjugated oligonucleotides show enhanced uptake and nuclear internalization in cells, indicating potential in gene therapy (Rapozzi et al., 2002).
Nanotechnology in Environmental Applications
- BCN-PEG composites demonstrate high efficiency in environmental applications, such as the removal of toxic substances like chromium (Wu et al., 2019).
Nanocomposites for Magnetic and Electrochemical Applications
- BCN-PEG composites have been utilized in the development of magnetic and electrochemical devices, indicating their versatility in physical applications (Barud et al., 2015).
properties
Product Name |
BCN-peg6-OH |
|---|---|
Molecular Formula |
C23H39NO8 |
Molecular Weight |
457.56 |
IUPAC Name |
{2-[2-(2-{2-[2-(2-Hydroxy-ethoxy)-ethoxy]-ethoxy}-ethoxy)-ethoxy]-ethyl}-carbamic acid endo-bicyclo[6.1.0]non-4-yn-9-ylmethyl ester |
InChI |
InChI=1S/C23H39NO8/c25-8-10-28-12-14-30-16-18-31-17-15-29-13-11-27-9-7-24-23(26)32-19-22-20-5-3-1-2-4-6-21(20)22/h20-22,25H,3-19H2,(H,24,26)/t20-,21+,22- |
InChI Key |
LBCGUBKAGJHDSR-KOUNCHBCSA-N |
SMILES |
O=C(NCCOCCOCCOCCOCCOCCO)OC[C@H]1[C@H]2CCC#CCC[C@@H]12 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
BCNpeg6OH; BCN peg6-OH; BCN-peg6 OH; BCN-peg6-OH |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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